2-(2-((2-(2,4-dimethylphenoxy)ethyl)thio)-1H-benzo[d]imidazol-1-yl)-1-morpholinoethanone

• IUPAC Name: 2-[2-[2-(2,4-dimethylphenoxy)ethylsulfanyl]benzimidazol-1-yl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C23H27N3O3S/c1-17-7-8-21(18(2)15-17)29-13-14-30-23-24-19-5-3-4-6-20(19)26(23)16-22(27)25-9-11-28-12-10-25/h3-8,15H,9-14,16H2,1-2H3
• InChI Key: GIYYXGAJSNKQPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CC(=O)N4CCOCC4)C
• Molecular Formula: C23H27N3O3S
• Molecular Weight: 425.5 g/mol

Description

Synthesis Analysis

Imidazole derivatives can be synthesized using a variety of methods. A common method involves the reaction of glyoxal, formaldehyde, and ammonia. Other methods include metal-free direct synthesis.

Molecular Structure Analysis

The imidazole ring is planar and has 3 carbon atoms and 2 nitrogen atoms. It is classified as aromatic due to the presence of a sextet of π-electrons.

Chemical Reactions Analysis

Imidazole derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic attacks.

Physical And Chemical Properties Analysis

Imidazole derivatives generally have good thermal, acid, base, oxidation, and reduction stability. They also have extensive intramolecular hydrogen bonding.

Mechanism of Action

Target of Action

Similar compounds have been shown to have virus-inhibiting properties, particularly against the type 1 human immunodeficiency virus (hiv-1) .

Mode of Action

It’s known that similar compounds inhibit the replication of hiv-1 . They likely interact with viral proteins or enzymes, disrupting their normal function and thus inhibiting the virus’s ability to replicate.

Biochemical Pathways

Given its potential antiviral activity, it may interfere with the life cycle of viruses, such as the replication, assembly, or release of viral particles .

Pharmacokinetics

Similar compounds have been used to label fatty acids successfully, suggesting that they may be well-absorbed and distributed within the body .

Result of Action

The result of the compound’s action is likely a reduction in viral replication, given its potential antiviral activity . This could lead to a decrease in viral load and potentially alleviate symptoms associated with viral infections.

Future Directions

Research into the synthesis and applications of imidazole derivatives is ongoing. Recent advances have focused on the development of environmentally friendly synthesis methods.